Cas no 65735-66-2 (4-(5-Nitropyrimidin-2-yl)morpholine)

• Product Name: 4-(5-Nitropyrimidin-2-yl)morpholine
• CAS No: 65735-66-2
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 1039843
• PubChem ID: 2842204
• Update Time: 2025-05-20

4-(5-Nitropyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Nitropyrimidin-2-yl)morpholine
• 2-(N-Morpholinyl)-5-nitropyrimidin
• 4-(5-nitro-pyrimidin-2-yl)-morpholine
• AC1MDSIY
• ANW-67115
• CTK8C1710
• Oprea1_501373
• SureCN3386200
• DB-339770
• 2-morpholino-5-nitropyrimidine
• Morpholine, 4-(5-nitro-2-pyrimidinyl)-
• DTXSID70385694
• SCHEMBL3386200
• 65735-66-2
• MBLHMKXVISWUIA-UHFFFAOYSA-N
• AKOS016006586
• CS-0366397

• MDL： MFCD00697483
• Inchi： 1S/C8H10N4O3/c13-12(14)7-5-9-8(10-6-7)11-1-3-15-4-2-11/h5-6H,1-4H2
• InChI Key： MBLHMKXVISWUIA-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(=CN=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 210.07529019g/mol
• Monoisotopic Mass: 210.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-(5-Nitropyrimidin-2-yl)morpholine

Comprehensive Overview of 4-(5-Nitropyrimidin-2-yl)morpholine (CAS No. 65735-66-2): Properties, Applications, and Market Insights

4-(5-Nitropyrimidin-2-yl)morpholine (CAS No. 65735-66-2) is a specialized nitropyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its morpholine and nitropyrimidine functional groups, has garnered attention due to its versatile applications in drug discovery and material science. Researchers frequently search for terms like "4-(5-Nitropyrimidin-2-yl)morpholine synthesis" and "65735-66-2 applications", highlighting its growing importance in scientific communities.

The molecular structure of 4-(5-Nitropyrimidin-2-yl)morpholine combines a pyrimidine ring with a nitro group at the 5-position and a morpholine substituent at the 2-position. This unique arrangement contributes to its electron-deficient nature, making it valuable for designing kinase inhibitors and other bioactive molecules. Recent studies have explored its potential in cancer therapeutics, aligning with the current focus on targeted drug delivery systems—a hot topic in 2024's pharmaceutical research landscape.

In synthetic chemistry, CAS 65735-66-2 serves as a key intermediate for constructing heterocyclic compounds. Its nitropyrimidine core participates in various nucleophilic substitution reactions, enabling the creation of diverse molecular architectures. The compound's solubility profile (moderate in polar organic solvents) and thermal stability (decomposition above 200°C) make it suitable for multiple organic transformations. These properties answer common search queries like "nitropyrimidine reactivity" and "morpholine derivatives uses".

The agrochemical industry has shown increasing interest in 4-(5-Nitropyrimidin-2-yl)morpholine derivatives as potential plant growth regulators. With global attention shifting toward sustainable agriculture, researchers are investigating its role in developing eco-friendly pesticides. This aligns with trending searches on "green chemistry in agrochemicals" and "nitrogen-containing bioactive compounds". The compound's structure-activity relationship studies contribute significantly to this field.

Market analysis indicates growing demand for 65735-66-2 across North America and Europe, particularly in contract research organizations (CROs) specializing in small molecule drug development. The compound's price fluctuations often correlate with pharmaceutical R&D investments—a frequently searched economic indicator. Recent patents featuring 4-(5-Nitropyrimidin-2-yl)morpholine scaffolds demonstrate its commercial potential, especially in personalized medicine applications.

From a regulatory perspective, 4-(5-Nitropyrimidin-2-yl)morpholine requires standard laboratory safety protocols, though it doesn't appear on major restricted substances lists. Proper storage conditions (room temperature, inert atmosphere) and handling procedures (use of PPE) are emphasized in technical datasheets—information highly sought after by laboratory personnel searching "CAS 65735-66-2 safety data".

Innovative applications continue to emerge for this compound, particularly in material science. Its electron-accepting properties make it a candidate for organic electronic materials, responding to industry demands for flexible electronics components. This connection to renewable energy technologies addresses another trending search topic in 2024.

Analytical characterization of 4-(5-Nitropyrimidin-2-yl)morpholine typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy. These quality control measures ensure batch consistency for research applications—a critical concern for scientists querying "nitropyrimidine derivative characterization methods". The compound's chromatographic behavior has been extensively documented to support method development.

Future research directions for CAS 65735-66-2 may explore its bioconjugation potential for diagnostic probes or its incorporation into metal-organic frameworks (MOFs). These prospects align with current scientific interests in theranostic agents and porous materials—subjects generating substantial academic search traffic. The compound's versatility ensures its continued relevance across multiple disciplines.

In conclusion, 4-(5-Nitropyrimidin-2-yl)morpholine represents a multifaceted chemical entity bridging pharmaceutical innovation, agricultural chemistry, and advanced materials. Its synthetic accessibility and modifiable structure position it as a valuable building block for addressing contemporary scientific challenges. The sustained research interest, reflected in search trends for "nitropyrimidine morpholine hybrid compounds", confirms its importance in modern chemical sciences.